Cas no 945217-60-7 (tert-butyl cis-3,4-diaminopyrrolidine-1-carboxylate)

tert-butyl cis-3,4-diaminopyrrolidine-1-carboxylate structure
945217-60-7 structure
Product Name:tert-butyl cis-3,4-diaminopyrrolidine-1-carboxylate
CAS No:945217-60-7
MF:C9H19N3O2
MW:201.266062021255
MDL:MFCD16876005
CID:2093845
PubChem ID:20677776
Update Time:2025-07-30

tert-butyl cis-3,4-diaminopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (3R,4S)-rel-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
    • (3R,4S)-rel-1-Boc--3,4-diaminopyrrolidine
    • tert-butyl (3S,4R)-3,4-diaminopyrrolidine-1-carboxylate
    • cis-1-boc-3,4-diaminopyrrolidine
    • tert-Butyl cis-3,4-diaminopyrrolidine-1-carboxylate
    • AK170365
    • MOFRNGKMXMQTQR-KNVOCYPGSA-N
    • PB33289
    • FCH3505807
    • 1-PYRROLIDINECARBOXYLIC ACID, 3,4-DIAMINO-, 1,1-DIMETHYLETHYL ESTER, (3R,4S)-REL-
    • CIS-N-BOC-3,4-DIAMINO-PYRROLIDINE
    • rel-1,1-Dimethylethyl (3R,4S)-3,4-diamino-1-pyrrolidinecarboxylate (ACI)
    • TERT-BUTYL (3R,4S)-3,4-DIAMINOPYRROLIDINE-1-CARBOXYLATE
    • (3r,4s)-rel-1-boc-3,4-diaminopyrrolidine
    • 2287346-74-9
    • CS-0048118
    • cis tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
    • SCHEMBL3618797
    • AS-33880
    • cis-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
    • (3S,4R)-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
    • AKOS025290712
    • EN300-1718744
    • 945217-60-7
    • MFCD16876005
    • tert-butyl cis-3,4-diaminopyrrolidine-1-carboxylate
    • MDL： MFCD16876005
    • Inchi： 1S/C9H19N3O2/c1-9(2,3)14-8(13)12-4-6(10)7(11)5-12/h6-7H,4-5,10-11H2,1-3H3/t6-,7+
    • InChI Key： MOFRNGKMXMQTQR-KNVOCYPGSA-N
    • SMILES： C(N1C[C@H](N)[C@H](N)C1)(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 201.147726857g/mol
  • Monoisotopic Mass: 201.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.6
  • XLogP3: -0.9

tert-butyl cis-3,4-diaminopyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM109166-500g
tert-butyl cis-3,4-diaminopyrrolidine-1-carboxylate
 945217-60-7 95%+
500g
 $27600 2021-08-06
Alichem
A109006017-250mg
(3R,4S)-rel-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
 945217-60-7 95%
250mg
 $255.42 2022-03-30
Alichem
A109006017-1g
(3R,4S)-rel-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
 945217-60-7 95%
1g
 $637.00 2022-03-30
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R59100-1g
(3R,4S)-rel-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
 945217-60-7 95%
1g
 ¥979.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R59100-250mg
(3R,4S)-rel-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
 945217-60-7 95%
250mg
 ¥468.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R59100-5g
(3R,4S)-rel-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
 945217-60-7 95%
5g
 ¥4358.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R59100-100mg
(3R,4S)-rel-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
 945217-60-7 95%
100mg
 ¥188.0 2024-07-19
ChemScence
CS-0048118-100mg
tert-Butyl cis-3,4-diaminopyrrolidine-1-carboxylate
 945217-60-7 ≥97.0%
100mg
 $93.0 2022-04-26
ChemScence
CS-0048118-250mg
tert-Butyl cis-3,4-diaminopyrrolidine-1-carboxylate
 945217-60-7 ≥97.0%
250mg
 $140.0 2022-04-26
ChemScence
CS-0048118-1g
tert-Butyl cis-3,4-diaminopyrrolidine-1-carboxylate
 945217-60-7 ≥97.0%
1g
 $516.0 2022-04-26

tert-butyl cis-3,4-diaminopyrrolidine-1-carboxylate Production Method

Production Method 1

945217-59-4 945217-59-4
945217-60-7 945217-60-7
Reaction Conditions
1.1 Reagents: Hydrogen Solvents: Methanol ;  4 h, rt
Reference
Preparation of pyrroloimidazole derivative as protein kinase inhibitor
, World Intellectual Property Organization, , ,

Production Method 2

945217-59-4 945217-59-4
945217-60-7 945217-60-7
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol ;  21 h, 1 atm, rt
Reference
Preparation of pyrrolopyrazolylaminocyclohexanes and related compounds as dipeptidylpeptidase-IV (DPP-IV) inhibitors for the treatment or prevention of diabetes
, World Intellectual Property Organization, , ,

Production Method 3

945217-60-7 945217-60-7
Reaction Conditions
Reference
Preparation of N-heterocyclyl benzamides and benzoates as kinase, especially, ROCK, S6K, and/or PKC inhibitors for the treatment of central and peripheral nervous system disorders
, World Intellectual Property Organization, , ,

Production Method 4

945217-59-4 945217-59-4
945217-60-7 945217-60-7
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol ;  4 h, rt
Reference
Discovery of 1-pyrimidinyl-2-aryl-4,6-dihydropyrrolo[3,4-d]imidazole-5(1H)-carboxamide as a novel JNK inhibitor
Jang, Miyoung; Oh, Youri; Cho, Hyunwook; Yang, Songyi; Moon, Hyungwoo; et al, International Journal of Molecular Sciences, 2020, 21(5),

Production Method 5

945217-59-4 945217-59-4
945217-60-7 945217-60-7
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide ;  18 h, rt
Reference
Thienopyridine derivatives as MEK inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases
, World Intellectual Property Organization, , ,

Production Method 6

24424-99-5 24424-99-5
109-96-6 109-96-6
945217-60-7 945217-60-7
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  rt
1.2 Reagents: N-methylmorpholine N-oxide ,  Osmium tetroxide Solvents: tert-Butanol ,  Tetrahydrofuran
1.3 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: Dichloromethane ;  -78 °C; 20 min, -78 °C; 2 h, 0 °C; 0 °C → rt
1.4 Reagents: Sodium azide Solvents: Dimethylformamide ;  24 h, 85 °C
1.5 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  20 h, rt
Reference
Preparation of tricyclic erythromycins as bactericides
, United States, , ,

Production Method 7

186393-22-6 186393-22-6
945217-60-7 945217-60-7
Reaction Conditions
1.1 Reagents: Methanesulfonyl chloride Solvents: Dichloromethane ;  -78 °C; 20 min, -78 °C; 2 h, 0 °C; 0 °C → rt
1.2 Reagents: Sodium azide Solvents: Dimethylformamide ;  24 h, 85 °C; 85 °C → rt
1.3 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  20 h, 4 atm, rt
Reference
Preparation of tricyclic erythromycins as bactericides
, World Intellectual Property Organization, , ,

tert-butyl cis-3,4-diaminopyrrolidine-1-carboxylate Raw materials

tert-butyl cis-3,4-diaminopyrrolidine-1-carboxylate Preparation Products

tert-butyl cis-3,4-diaminopyrrolidine-1-carboxylate Related Literature

945217-60-7 (tert-butyl cis-3,4-diaminopyrrolidine-1-carboxylate) Related Products

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent